Cas no 850567-99-6 ((E)-(3-(2-Nitrovinyl)phenyl)boronic acid)

• Product name: (E)-(3-(2-Nitrovinyl)phenyl)boronic acid
• CAS No: 850567-99-6
• MF: C₈H₈BNO₄
• MW: 192.964422225952
• MDL: MFCD04115658
• CID: 716954
• PubChem ID: 5909799

(E)-(3-(2-Nitrovinyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-2-Nitrovinyl]Phenylboronic Acid
• trans-3-(2-Nitrovinyl)benzeneboronic acid
• (E)-(3-(2-Nitrovinyl)phenyl)boronic acid
• 3-(E-2-Nitrovinyl)phenylboronic acid
• 3-[(E)-2-NITROVINYL]BENZENEBORONIC ACID
• 3-[(E)-2-NITROVINYL]PHENYLBORONIC ACID
• Boronic acid,B-[3-[(1E)-2-nitroethenyl]phenyl]-
• BORONICACID, [3-[(1E)-2-NITROETHENYL]PHENYL]- (9CI)
• 3-[(E)-2-nitroethenyl]benzeneboronic acid
• trans-3-(2-Nitrovinyl)benzeneboronic acid, 96%
• MFCD04115658
• (E)-3-(2-nitrovinyl)phenylboronic acid
• CS-0174242
• 850567-99-6
• SCHEMBL12097925
• AKOS006228030
• BS-24224
• {3-[(1E)-2-nitroethenyl]phenyl}boronic acid
• (E)-(3-(2-Nitrovinyl)phenyl)boronicacid
• 3-[(e)-2-nitrovinyl]phenylboronic acid, AldrichCPR
• [3-[(E)-2-nitroethenyl]phenyl]boronic acid
• SCHEMBL12097924

• MDL： MFCD04115658
• Inchi： 1S/C8H8BNO4/c11-9(12)8-3-1-2-7(6-8)4-5-10(13)14/h1-6,11-12H/b5-4+
• InChI Key： WBBJYMBZMJTILK-SNAWJCMRSA-N
• SMILES： B(C1=CC=CC(/C=C/[N+]([O-])=O)=C1)(O)O

Computed Properties

• Exact Mass: 193.05500
• Monoisotopic Mass: 193.0546379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 232-236°C
• Boiling Point: 412.6±47.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.581
• PSA: 86.28000
• LogP: 0.13700

(E)-(3-(2-Nitrovinyl)phenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazard Category Code： 20/21/22-22
• Safety Instruction： S22; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Risk Phrases：R20/21/22

(E)-(3-(2-Nitrovinyl)phenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-(3-(2-Nitrovinyl)phenyl)boronic acid

(E)-(3-(2-Nitrovinyl)phenyl)boronic Acid: A Comprehensive Overview

(E)-(3-(2-Nitrovinyl)phenyl)boronic acid, with the CAS number 850567-99-6, is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a phenyl group with a nitrovinyl moiety and a boronic acid functional group. The presence of these functional groups makes it a valuable building block in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

The E-isomer of this compound is distinguished by its geometric configuration, where the substituents on the double bond are arranged in a specific spatial orientation. This stereochemistry plays a crucial role in determining the compound's reactivity and selectivity in chemical transformations. Recent studies have highlighted the importance of stereocontrol in organic synthesis, emphasizing the need for precise manipulation of such configurations to achieve desired products.

The synthesis of (E)-(3-(2-Nitrovinyl)phenyl)boronic acid typically involves multi-step processes that incorporate both traditional and modern synthetic techniques. One common approach involves the coupling of a boronic acid with a nitroalkene derivative under catalytic conditions. This method not only ensures high yields but also allows for fine-tuning of the product's stereochemistry, which is essential for its application in asymmetric synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions makes it suitable for use in both laboratory-scale syntheses and potential industrial applications.

Recent advancements in research have expanded the scope of applications for (E)-(3-(2-Nitrovinyl)phenyl)boronic acid. For instance, it has been employed as a key intermediate in the construction of bioactive molecules with potential therapeutic applications. Its ability to participate in cross-coupling reactions has facilitated the synthesis of complex architectures, including those found in natural products and drug candidates.

Moreover, this compound has shown promise in materials science, particularly in the development of novel materials with tailored electronic properties. The integration of nitro groups into aromatic systems can significantly influence electronic characteristics, making this compound a valuable component in the design of advanced materials such as organic semiconductors and conductive polymers.

In conclusion, (E)-(3-(2-Nitrovinyl)phenyl)boronic acid stands out as a multifaceted compound with immense potential across various chemical disciplines. Its unique structure, coupled with its reactivity and versatility, positions it as an indispensable tool for researchers aiming to explore new frontiers in organic synthesis and materials development.